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Compound of Interest

Compound Name: Clivarin

Cat. No.: B7824994

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of pharmaceutical compounds is paramount. This document provides essential,
immediate safety and logistical information for the handling of Clivarin, a trade name for the
low molecular weight heparin (LMWH), reviparin sodium. Adherence to these guidelines is
critical for minimizing occupational exposure and ensuring the integrity of research activities.

While a specific Safety Data Sheet (SDS) for reviparin sodium (Clivarin) is not readily available
in the public domain, the following guidance is based on information for structurally and
functionally similar LMWHS, such as enoxaparin sodium and dalteparin sodium, as well as
general best practices for handling anticoagulants in a laboratory setting.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary measure to prevent exposure to Clivarin. The
required PPE may vary based on the specific laboratory procedure and the physical form of the
compound being handled (e.g., powder or solution).
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PPE Category

Item

Specifications

Hand Protection

Disposable Nitrile Gloves

Two pairs of powder-free nitrile
gloves are recommended,
especially when handling
concentrated solutions or the
pure compound. Change
gloves immediately if they
become contaminated, torn, or
punctured.[1][2][3]

Body Protection

Laboratory Coat

A clean, buttoned laboratory
coat must be worn to protect
skin and personal clothing
from contamination. For
procedures with a higher risk
of splashes, a fluid-resistant

gown is recommended.[1][2]

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn to protect the
eyes from splashes. A face
shield should be worn in
addition to safety glasses or
goggles when there is a
significant risk of splashing.[1]

[2]141(5]

Respiratory Protection

N95 Respirator (or higher)

Required when handling the
powdered form of the
compound to prevent
inhalation of airborne particles.
Arisk assessment should be
conducted to determine if a
higher level of respiratory

protection is needed.

Operational Plan for Handling Clivarin
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A systematic workflow is crucial to minimize the risk of exposure and contamination when
handling Clivarin in a laboratory setting.

All manipulations of Clivarin, especially in its powdered form, should be conducted in a
designated area, such as a chemical fume hood or a biological safety cabinet, to minimize
inhalation exposure.

o Area Preparation: Before starting, ensure the work area is clean and decontaminated. All
necessary equipment and reagents should be placed within the containment area.

e Donning PPE: Put on all required PPE in the correct order: laboratory coat, inner gloves,
outer gloves, and eye/face protection. If working with powder, a respirator should be donned
before handling the material.

e Compound Handling:

o Weighing (Powder): If working with the powdered form, carefully weigh the required
amount in a chemical fume hood to avoid generating dust. Use appropriate tools to handle
the powder and minimize static.

o Reconstitution (Solution): When preparing a solution, add the diluent slowly to the powder
to avoid splashing. Ensure the container is securely capped before mixing.

o Post-Handling Decontamination: After handling, decontaminate all surfaces and equipment
that may have come into contact with Clivarin.

» Doffing PPE: Remove PPE in a manner that prevents self-contamination. The outer gloves
should be removed first, followed by the laboratory coat and then the inner gloves. Dispose
of all contaminated PPE in the designated waste stream.

The following diagram illustrates a typical workflow for preparing a plasma sample for an anti-
Factor Xa assay, a common laboratory test for LMWHSs.[6][7]
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Assay Procedure

Prepare assay reagents
(Factor Xa, chromogenic substrate)

Incubate plasma with
excess Factor Xa

Read absorbance on a

Add chromogenic substrate T

Analyze data and
calculate Anti-Xa activity

Thaw plasma sample

Sample Collection & Preparation

Collect blood sample in a Gently invert the tube Centrifuge at >2500 x g Carefully remove platelet-poor Double-centrifuge the plasma Aliquot plasma into Freeze plasma samples
3.2% sodium citrate tube 5-6 times to mix for 10 minutes plasma using a plastic pipette to ensure it is platelet-free plastic tubes at-20°C

Click to download full resolution via product page

Workflow for Anti-Factor Xa Assay Sample Preparation.

Mechanism of Action: Anticoagulation Signhaling
Pathway

Clivarin, as a low molecular weight heparin, exerts its anticoagulant effect primarily through the
potentiation of antithrombin III (ATIII). This diagram illustrates the key interactions in the
coagulation cascade.
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Mechanism of action of Clivarin in the coagulation cascade.

Disposal Plan

Proper disposal of Clivarin and all associated contaminated materials is essential to prevent
environmental contamination and accidental exposure.[8][9] All pharmaceutical waste must be
managed in accordance with local, state, and federal regulations.[8][9][10][11]

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b7824994?utm_src=pdf-body-img
https://www.benchchem.com/product/b7824994?utm_src=pdf-body
https://www.benchchem.com/product/b7824994?utm_src=pdf-body
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.vumc.org/safety/waste/drug-waste
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Container

Disposal Procedure

Unused/Expired Clivarin

Black Pharmaceutical Waste
Container (for hazardous
pharmaceutical waste) or as
designated by your institution.
[11]

Segregate from other chemical
waste streams. The container
should be clearly labeled as
"Hazardous Pharmaceutical
Waste" or as per institutional
guidelines. Arrange for pickup
and disposal by a certified
hazardous waste management

company.[8][12]

Contaminated Sharps

Puncture-resistant, leak-proof
sharps container labeled with
the biohazard symbol and
"Chemotherapy Waste" or

"Pharmaceutical Waste".

Includes needles, syringes,
and glass vials that have come
into contact with Clivarin. Do
not recap needles. Once the
container is full, it should be
sealed and disposed of
through a licensed medical

waste disposal service.[8]

Contaminated PPE

Yellow or other designated
cytotoxic/pharmaceutical waste

bin with a biohazard symbol.

Includes gloves, gowns, and
other disposable items
contaminated with Clivarin.
These items should be placed
in a leak-proof bag or
container and disposed of as
pharmaceutical or
biohazardous waste, following

institutional protocols.

Liquid Waste

Designated hazardous

chemical waste container.

Do not dispose of liquid waste
containing Clivarin down the
drain. Collect it in a sealed,
clearly labeled container and
manage it as hazardous

chemical waste.[11]

Empty Containers

Normal laboratory glass or

plastic recycling/waste, after

Vials that are considered
"RCRA empty" (i.e., all
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proper decontamination. contents have been removed
by normal means) should be
triple-rinsed. The rinsate must
be collected and disposed of
as hazardous liquid waste.
After rinsing, the container can
be disposed of in the
appropriate laboratory waste

stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-clivarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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